Cas no 331845-77-3 (2-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol)

• Product Name: 2-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol
• CAS No: 331845-77-3
• MF: C₁₅H₂₄N₂O₃S
• MW: 312.427662849426
• CID: 3061589
• PubChem ID: 799299
• Update Time: 2025-06-14

2-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(mesitylsulfonyl)-1-piperazinyl]ethanol
• 2-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol
• CCG-105048
• AG-690/11633959
• SR-01000107457
• AKOS001442069
• UPCMLD0ENAT5941522:001
• 2-(4-(mesitylsulfonyl)piperazin-1-yl)ethan-1-ol
• 2-(4-(mesitylsulfonyl)piperazin-1-yl)ethanol
• SR-01000107457-1
• MLS000114143
• CHEMBL1373097
• HMS2264C08
• 331845-77-3
• 2-[4-(2,4,6-trimethylphenyl)sulfonylpiperazin-1-yl]ethanol
• Oprea1_368806
• STK025747
• SMR000091587
• HMS1609A13
• 2-[4-(MESITYLSULFONYL)PIPERAZINO]-1-ETHANOL
• F3386-0118
• Z56229137
• 2-{4-[(2,4,6-trimethylphenyl)sulfonyl]piperazin-1-yl}ethanol
• Oprea1_572023
• 2-[4-(2,4,6-TRIMETHYLBENZENESULFONYL)PIPERAZIN-1-YL]ETHANOL
• VU0236602-5

• Inchi： 1S/C15H24N2O3S/c1-12-10-13(2)15(14(3)11-12)21(19,20)17-6-4-16(5-7-17)8-9-18/h10-11,18H,4-9H2,1-3H3
• InChI Key： WQDXSPXPVSPLCB-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CCN(CCO)CC1)(=O)=O

Computed Properties

• Exact Mass: 312.15076381Da
• Monoisotopic Mass: 312.15076381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol

Comprehensive Overview of 2-4-(2,4,6-Trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS No. 331845-77-3)

2-4-(2,4,6-Trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol, with the CAS number 331845-77-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperazine ring with a trimethylbenzenesulfonyl group, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural versatility and bioactive properties.

In recent years, the demand for sulfonylpiperazine derivatives has surged, driven by their role in designing novel therapeutics. The 2-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol stands out due to its balanced hydrophilicity and lipophilicity, which enhances its bioavailability. This characteristic is critical for optimizing drug formulations, especially in targeting central nervous system (CNS) disorders. With the rise of AI-driven drug discovery, compounds like this are increasingly screened for their interaction with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

The synthesis of CAS 331845-77-3 involves multi-step organic reactions, including sulfonylation and N-alkylation, which are well-documented in peer-reviewed journals. Its purity and stability under various conditions make it a reliable candidate for high-throughput screening (HTS) assays. Moreover, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable pharmaceutical manufacturing. Researchers often explore its derivatives to improve drug-likeness metrics, such as Lipinski's Rule of Five.

From an industrial perspective, 2-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol is a sought-after building block for small-molecule inhibitors. Its relevance in cancer research and neurodegenerative disease studies has been highlighted in recent conferences. For instance, its potential to modulate enzyme activity in kinase pathways is a focal point for oncology applications. Additionally, its metabolic stability makes it a promising candidate for oral drug formulations, addressing a key challenge in pharmacokinetics.

As the scientific community delves deeper into precision medicine, the role of CAS 331845-77-3 in structure-activity relationship (SAR) studies cannot be overstated. Its molecular framework allows for systematic modifications to enhance target selectivity and reduce off-target effects. This aligns with the current trend of personalized therapeutics, where compounds are tailored to individual patient profiles. Furthermore, its inclusion in cheminformatics databases facilitates virtual screening, accelerating the drug development pipeline.

In conclusion, 2-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylethan-1-ol (331845-77-3) represents a pivotal compound in contemporary medicinal chemistry. Its multifaceted applications, from CNS drug design to kinase inhibition, underscore its importance in addressing unmet medical needs. With advancements in computational chemistry and biotechnology, this compound is poised to play a transformative role in the next generation of therapeutics.